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Compound of Interest

Compound Name: trans-1,2-Dibromocyclohexane

Cat. No.: B146542

Technical Support Center: trans-1,2-
Dibromocyclohexane

Welcome to the technical support center for trans-1,2-Dibromocyclohexane. This resource is
designed for researchers, scientists, and drug development professionals to provide clear
guidance on handling, safety, and troubleshooting for experiments involving this compound.

Frequently Asked Questions (FAQSs)
General Information

Q1: What are the basic physical and chemical properties of trans-1,2-Dibromocyclohexane?

Al: The key properties are summarized in the table below. This compound is a clear, slightly
yellow liquid at room temperature.[1][2][3]

Table 1: Physical and Chemical Properties of trans-1,2-Dibromocyclohexane
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Property Value

Molecular Formula CeH10Br2

Molecular Weight 241.95 g/mol [2]

Appearance Clear very slight yellow liquid[1][2]
Density 1.784 g/mL at 25 °C[4]

Boiling Point 145 °C at 100 mmHg

Melting Point -5 °C[3]

Flash Point > 110 °C (> 230 °F)[1]

Refractive Index n20/D 1.5515

CAS Number 7429-37-0[1][2]

Q2: Is trans-1,2-Dibromocyclohexane stable?

A2: Yes, it is stable under normal temperatures and pressures and recommended storage
conditions.[1][3][5] However, it is incompatible with strong oxidizing agents and strong bases.[1]

[31[5][€]

Handling and Storage

Q3: What is the correct way to handle trans-1,2-Dibromocyclohexane?

A3: Always handle this chemical in a well-ventilated area, preferably within a chemical fume
hood.[7][8] Use proper personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[1] Avoid contact with eyes, skin, and clothing, and prevent inhalation of vapors.
[1][9] After handling, wash your hands and any exposed skin thoroughly.[1][10]

Q4: What are the recommended storage conditions?

A4: Store trans-1,2-Dibromocyclohexane in a tightly closed container in a cool, dry, and well-
ventilated area.[1][7][8] Keep it away from incompatible substances such as strong bases and
strong oxidizing agents.[1][5]
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Exposure Event Occurs
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Flush with water for 15+ min. Lift eyelids occasionally. Provide oxygen or CPR if needed. Rinse mouth, drink water if conscious.
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A 4

Ensure personal PPE is adequate
and not compromised.

A

Cover spill with a non-combustible
absorbent material (e.g., sand, vermiculite).

A 4

Carefully collect absorbed material
using non-sparking tools.

A 4

Place collected waste in a
sealed, labeled hazardous waste container.
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appropriate solvent and wipe clean.

Dispose of waste according to
institutional guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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